3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)-4-methylbenzoic acid

• IUPAC Name: 3-(3-formyl-2,5-dimethylpyrrol-1-yl)-4-methylbenzoic acid
• InChI: InChI=1S/C15H15NO3/c1-9-4-5-12(15(18)19)7-14(9)16-10(2)6-13(8-17)11(16)3/h4-8H,1-3H3,(H,18,19)
• InChI Key: JROHLCMQZNZGHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)N2C(=CC(=C2C)C=O)C
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID60354319
• Molecular Weight: 257.28 g/mol
• CAS RN: 505071-98-7

Description

3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)-4-methylbenzoic acid, or FDMPBA for short, is an organic compound found in various plant species. It is a key component of the essential oil obtained from the leaves of the Melaleuca alternifolia, or tea tree, plant. FDMPBA is a very versatile compound with a wide range of potential applications in the fields of chemistry, pharmacology, and biochemistry. It has been studied extensively for its potential use as a therapeutic agent in the treatment of various diseases, such as cancer and infectious diseases.

Scientific Research Applications

Synthesis Processes

• Vilsmeier-Haack Formylation : Research discusses the use of related compounds in Vilsmeier-Haack formylation processes. For example, a study on formylation of N-alkyl-3,5-dimethyl-1H-pyrazoles led to 4-formyl derivatives, emphasizing the significance of such reactions in synthesizing formyl derivatives (Attaryan et al., 2006).

• Synthesis of Novel Antimicrobial Agents : A study aimed at synthesizing and evaluating novel antimicrobial agents. It involved the creation of (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives, showcasing the relevance of such compounds in developing new antimicrobial agents (Hublikar et al., 2019).

• Synthesis of Pyrrole Derivatives : A study on synthesizing new {2-[3(4)-Nitrophenyl]-5-chloromethyl-1,3-dioxan-5-yl}methyl-4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl) benzoates shows the use of similar compounds in the creation of new pyrrole derivatives. This points to the versatility of these compounds in synthesizing diverse chemical structures (Kolyamshin et al., 2021).

Chemical Structure and Properties

• Study of Molecular Structure : A study on the compound 4-[(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1 H -pyrazol-4-yl)iminomethyl]benzoic acid methanol solvate highlights the significance of understanding the molecular structure and properties of similar compounds. This insight is crucial for designing and synthesizing new chemical entities (Sun et al., 2006).

• Synthesis of Nilotinib : Another study details the synthesis process of Nilotinib, highlighting the use of similar compounds in the creation of significant pharmaceutical agents. This underscores the importance of these compounds in pharmaceutical research and development (Yankun et al., 2011).

Potential Applications in Drug Development

• Chiral Vitamin B6 Analogs : Research on the synthesis of chiral vitamin B6 analogs using compounds related to 3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)-4-methylbenzoic acid indicates its potential application in developing new vitamin analogs, which could have significant implications in nutritional science and medicine (Ando et al., 1982).

• Synthesis of Isoxazoline Incorporated Pyrrole Derivatives : A study on the synthesis of novel isoxazoline incorporated pyrrole derivatives, using compounds akin to this compound, further exemplifies its role in creating novel chemical entities with potential applications in medicinal chemistry (Kumar et al., 2017).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapours/spray (P261), and to wear protective gloves/protective clothing/eye protection/face protection (P280).